Cas no 1530904-01-8 (2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid)

• Product Name: 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid
• CAS No: 1530904-01-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD24487167
• CID: 4604330
• PubChem ID: 83701026
• Update Time: 2025-05-19

2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid

• MDL： MFCD24487167
• Inchi： 1S/C13H16O2/c1-12(2)9-13(12,8-11(14)15)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,14,15)
• InChI Key： SEQQWAUDIPDGAC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(CC(O)=O)CC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid

Comprehensive Guide to 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid (CAS No. 1530904-01-8)

2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid (CAS No. 1530904-01-8) is a specialized organic compound with a unique cyclopropane structure. This compound has gained attention in pharmaceutical and agrochemical research due to its distinctive molecular framework. The presence of both a phenyl group and a cyclopropane ring in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection.

The chemical properties of 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid make it suitable for various synthetic transformations. Its carboxylic acid functionality allows for easy derivatization, while the cyclopropyl ring provides steric hindrance that can influence the biological activity of resulting compounds. Current studies focus on its use in developing novel anti-inflammatory agents and plant growth regulators, addressing two of today's most pressing challenges in healthcare and sustainable agriculture.

In the pharmaceutical sector, 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid serves as a key building block for potential COX-2 inhibitors, a class of compounds that have shown promise in pain management without the gastrointestinal side effects associated with traditional NSAIDs. The unique spatial arrangement of its atoms may contribute to selective enzyme inhibition, making it a subject of intense research in medicinal chemistry laboratories worldwide.

The agrochemical industry has shown growing interest in 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid derivatives as potential plant growth promoters. With increasing global focus on sustainable farming practices and the need to enhance crop yields, this compound's structural features offer possibilities for developing new generation biostimulants that could help address food security challenges while minimizing environmental impact.

From a synthetic chemistry perspective, 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid presents interesting challenges and opportunities. The strain inherent in its cyclopropane ring can lead to unique reactivity patterns, making it a fascinating subject for mechanistic studies. Researchers are exploring novel catalytic systems to functionalize this scaffold more efficiently, with potential implications for green chemistry initiatives.

The commercial availability of 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid (CAS No. 1530904-01-8) has improved in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound with high purity levels (>95%), making it suitable for sensitive applications. Proper storage conditions (typically 2-8°C in inert atmosphere) are recommended to maintain its stability over extended periods.

Analytical characterization of 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm both the identity and purity of the material, crucial for research applications where reproducibility is essential. The compound's distinct spectral signatures facilitate its identification in complex reaction mixtures.

Safety considerations for handling 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid follow standard laboratory protocols for organic acids. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended. The compound should be used in well-ventilated areas, reflecting current best practices in laboratory safety and occupational health standards.

Future research directions for 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid may explore its potential in materials science applications. The rigid cyclopropane structure could impart interesting properties to polymers or other advanced materials. Additionally, its chiral centers offer possibilities for developing asymmetric synthesis methodologies, aligning with the pharmaceutical industry's growing need for enantiomerically pure compounds.

The patent landscape surrounding 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid derivatives has been expanding, particularly in areas related to drug discovery and agricultural chemistry. This reflects the compound's versatility and the intellectual property value associated with its applications. Researchers considering commercial development of related compounds should conduct thorough patent searches to navigate this evolving landscape.

Environmental fate studies of 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid suggest it undergoes moderate biodegradation under standard conditions. This information is particularly relevant for agrochemical applications, where environmental persistence is a key consideration. Ongoing research aims to develop derivatives with optimized environmental profiles while maintaining biological activity.

In conclusion, 2-(2,2-dimethyl-1-phenylcyclopropyl)acetic acid (CAS No. 1530904-01-8) represents an intriguing chemical entity with diverse potential applications. Its unique structural features continue to inspire innovation across multiple scientific disciplines, from medicine to agriculture. As research progresses, we can anticipate new discoveries that will further expand the utility of this versatile compound in addressing some of society's most pressing challenges.